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Introduction

Fluoxastrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class of
agrochemicals.[1] Its mode of action involves the inhibition of mitochondrial respiration in fungi
by binding to the Quinone outside (Qo) site of the cytochrome bcl complex (Complex Iil),
thereby blocking electron transfer and halting ATP synthesis.[1][2] While effective against a
wide range of plant pathogens, the widespread use of fluoxastrobin raises concerns about its
potential impact on non-target organisms. This technical guide provides a comprehensive
overview of the toxicological effects of fluoxastrobin on various non-target species, presenting
guantitative data, detailed experimental protocols, and visual representations of its mechanism
of action and experimental workflows.

Data Presentation: Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of fluoxastrobin to a range of
non-target organisms. Data is presented as LC50 (Lethal Concentration 50%), LD50 (Lethal
Dose 50%), NOAEC (No Observed Adverse Effect Concentration), and LOAEC (Lowest
Observed Adverse Effect Concentration) values.

Table 1: Acute and Chronic Toxicity of Fluoxastrobin to Aquatic Organisms
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Table 2: Acute and Chronic Toxicity of Fluoxastrobin to Terrestrial Organisms
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Experimental Protocols

The toxicity data presented above are generated following standardized experimental
protocols, primarily those established by the Organisation for Economic Co-operation and
Development (OECD) and the U.S. Environmental Protection Agency's Office of Prevention,
Pesticides and Toxic Substances (OPPTS). The following sections provide an overview of the
methodologies for key experiments.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (based on OECD Guideline 203)

o Test Species: Rainbow Trout (Oncorhynchus mykiss), Bluegill Sunfish (Lepomis
macrochirus), or other recommended species.

e Test Duration: 96 hours.

o Test Conditions: Static, semi-static, or flow-through systems. Water temperature, pH, and
dissolved oxygen levels are maintained within a narrow range suitable for the test species. A
photoperiod of 16 hours light and 8 hours dark is typical.

e Procedure: Fish are acclimated to laboratory conditions before the test. Groups of fish are
exposed to a range of fluoxastrobin concentrations and a control (without the test
substance). Observations for mortality and sublethal effects are made at 24, 48, 72, and 96
hours.

» Endpoint: The LC50, the concentration of fluoxastrobin that is lethal to 50% of the test fish,
is calculated.

Aquatic Invertebrate Acute Immobilisation Test (based on OECD Guideline 202)
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» Test Species:Daphnia magna.
o Test Duration: 48 hours.

o Test Conditions: Static test in a defined culture medium. Temperature and photoperiod are
controlled.

e Procedure: Neonates (<24 hours old) are exposed to a series of fluoxastrobin
concentrations and a control. The number of immobilized daphnids is recorded at 24 and 48
hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle
agitation.

» Endpoint: The EC50, the concentration of fluoxastrobin that causes immobilisation in 50%
of the daphnids, is determined.

Algal Growth Inhibition Test (based on OECD Guideline 201)

Test Species:Pseudokirchneriella subcapitata (a green alga).
e Test Duration: 72 hours.

e Test Conditions: Batch cultures in a nutrient-rich medium under constant illumination and
temperature.

o Procedure: Exponentially growing algal cultures are exposed to various concentrations of
fluoxastrobin. Algal growth is measured periodically by cell counts or other biomass
indicators.

o Endpoint: The EC50, the concentration that inhibits algal growth rate by 50% relative to the
control, is calculated.

Avian Toxicity Testing

Avian Acute Oral Toxicity Test (based on OECD Guideline 223)

o Test Species: Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas platyrhynchos).
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Procedure: A single oral dose of fluoxastrobin is administered to the birds via gavage or
capsule. The birds are then observed for at least 14 days for mortality and signs of toxicity. A
control group receives a placebo.

Endpoint: The LD50, the dose of fluoxastrobin that is lethal to 50% of the test birds, is
determined.

Avian Reproduction Test (based on OECD Guideline 206)

Test Species: Bobwhite Quail (Colinus virginianus) or Mallard Duck (Anas platyrhynchos).

Test Duration: Approximately 20 weeks.

Procedure: Adult birds are fed a diet containing various concentrations of fluoxastrobin for
an extended period that includes a pre-egg-laying phase and an egg-laying phase. Key
reproductive parameters are monitored, including egg production, eggshell thickness, fertility,
hatchability, and chick survival and growth.

Endpoints: The NOAEC and LOAEC for reproductive effects are determined.

Terrestrial Invertebrate Toxicity Testing

Honeybee Acute Toxicity Tests (based on OECD Guidelines 213 & 214)

Test Species: Adult worker honeybees (Apis mellifera).

Procedure:

o Contact Toxicity (OECD 214): A single dose of fluoxastrobin is applied topically to the
dorsal thorax of the bees.

o Oral Toxicity (OECD 213): Bees are fed a single dose of fluoxastrobin in a sucrose
solution.

Observation Period: 48 to 96 hours, with mortality recorded at regular intervals.

Endpoint: The LD50 for both contact and oral exposure routes is calculated.
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Honeybee Larval Toxicity Test, Single Exposure (based on OECD Guideline 237)
o Test Species: Honeybee larvae (Apis mellifera).[7]

e Procedure: Young larvae are reared in the laboratory on an artificial diet.[7] On a specific day
of their development, they are fed a single dose of fluoxastrobin mixed into their diet.[7]
Larval mortality and developmental abnormalities are observed until the pupal stage.[7]

e Endpoint: The larval LD50 is determined.[7]

Earthworm Acute Toxicity Test (based on OECD Guideline 207)

Test Species:Eisenia fetida.

e Test Duration: 14 days.

e Procedure: Adult earthworms are exposed to artificial soil treated with a range of
fluoxastrobin concentrations. Mortality and sublethal effects, such as changes in body
weight and behavior, are assessed at 7 and 14 days.

e Endpoint: The LC50 for mortality is calculated.

Earthworm Reproduction Test (based on OECD Guideline 222)

Test Species:Eisenia fetida.
o Test Duration: 8 weeks.

e Procedure: Adult earthworms are exposed to fluoxastrobin in artificial soil for 4 weeks,
during which mortality and adult biomass are recorded. The adults are then removed, and
the soil is incubated for another 4 weeks to allow for the hatching and development of
cocoons. The number of juveniles produced is then counted.

o Endpoints: The NOEC and LOEC for reproductive success (number of juveniles) are
determined.

Mammalian Toxicity Testing
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Acute Oral Toxicity (based on OECD Guideline 401 - now deleted but principles are still
applied)

o Test Species: Rat.

e Procedure: A single oral dose of fluoxastrobin is administered by gavage. Animals are
observed for 14 days for signs of toxicity and mortality.

e Endpoint: The LD50 is determined.
Prenatal Developmental Toxicity Study (based on OECD Guideline 414)
o Test Species: Rat or rabbit.

e Procedure: Pregnant females are administered fluoxastrobin daily during the period of
major organogenesis. The dams are euthanized just before parturition, and the fetuses are
examined for external, visceral, and skeletal abnormalities. Maternal toxicity is also
assessed.

o Endpoints: The NOAEL and LOAEL for both maternal and developmental toxicity are
established.

Mandatory Visualization
Signaling Pathways

The primary mode of action of fluoxastrobin in non-target organisms, similar to its fungicidal
action, is the inhibition of mitochondrial respiration. This disruption of the electron transport
chain leads to a cascade of downstream cellular effects.
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Aquatic Invertebrate Acute Toxicity Workflow (e.g., Daphnia magna)

Start: Culture of
Daphnia magna

Selection of Neonates
(<24h old)

Exposure to Fluoxastrobin
(Range of Concentrations + Control)

Observation at 24h
(Immobilisation)

:

Observation at 48h
(Immobilisation)

Data Analysis
(EC50 Calculation)

End of Study
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Avian Reproduction Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
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